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Compound of Interest

Compound Name: 2-Amino-3-bromophenol

Cat. No.: B111245

An In-depth Technical Guide to 2-Amino-3-bromophenol

This technical guide provides a comprehensive overview of 2-Amino-3-bromophenol, a
valuable reagent in organic synthesis and drug discovery. It is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Structure and Formula

2-Amino-3-bromophenol is an aromatic organic compound featuring an amino group, a
bromine atom, and a hydroxyl group substituted on a benzene ring. Its chemical structure and
molecular formula are fundamental to its reactivity and potential applications.

Molecular Formula: CeHeBrNO[1][2][3][4]

IUPAC Name: 2-amino-3-bromophenol|[3]

Synonyms: 2-Bromo-6-hydroxyaniline[1][5]

CAS Number: 116435-77-9[3][5][6][7]

Caption: Chemical structure of 2-Amino-3-bromophenol.

Physicochemical Properties
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A summary of the key physicochemical properties of 2-Amino-3-bromophenol is presented in

the table below. This data is crucial for its handling, storage, and application in various

chemical reactions.

Property Value

Molecular Weight 188.02 g/mol [1][2][5]

Appearance White to pale yellow crystals or powder[2]
Melting Point 138 °C[1][2]

Boiling Point 266.2 °C at 760 mmHg[1][2]

Density 1.768 g/cm3[1]

Flash Point 114.8 °C[1]

pKa 8.79 £ 0.10 (Predicted)[1]

LogP 2.31810[1]

Vapor Pressure

0.00534 mmHg at 25°C[1]

Refractive Index 1.677[1]
- Soluble in polar organic solvents (e.g., ethanol,
Solubility _ _
methanol, DMF); slightly soluble in water.[2]
Under inert gas (nitrogen or Argon) at 2—8 °C.[1]
Storage

Keep in a dark place.[2]

Experimental Protocols

Synthesis of 2-Amino-3-bromophenol

A common synthetic route to 2-Amino-3-bromophenol involves the demethylation of 6-bromo-

2-methoxyaniline.[6]
Materials:

e 6-bromo-2-methoxyaniline (1.01 g, 5 mmol)
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Boron tribromide (1.0 M solution in dichloromethane, 10 mL, 10 mmol)

Dichloromethane (30 mL)

Methanol (10 mL)

Ice bath

Standard laboratory glassware

Procedure:

A solution of 6-bromo-2-methoxyaniline in dichloromethane (30 mL) is cooled in an ice bath.

[6]

e A 1.0 M solution of boron tribromide in dichloromethane (10 mL) is added slowly and
dropwise to the cooled solution via syringe.[6]

e The reaction mixture is allowed to warm to room temperature and is stirred overnight.[6]
 After the reaction is complete, it is quenched by the addition of methanol (10 mL).[6]

e The solvent is removed by rotary evaporation to yield the product, 2-amino-3-bromophenol.

[6]

Yield: 0.87 g (929%)[6]
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Start: 6-bromo-2-methoxyaniline
in Dichloromethane

Add Boron Tribromide (1M in DCM)
dropwise in an ice bath

:

Warm to Room Temperature
and Stir Overnight

Quench with Methanol
Remove Solvent via
Rotary Evaporation
End Product:
2-Amino-3-bromophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-3-bromophenol.

Applications in Research and Development

2-Amino-3-bromophenol serves as a versatile building block in organic synthesis and has
potential applications in various fields of chemical and pharmaceutical research.

+ Pharmaceutical Intermediate: It is utilized in the synthesis of antibacterial and antitumor
agents, such as certain benzoxazole derivatives.[2]
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e Organic Synthesis: This compound acts as a multifunctional precursor for creating more
complex molecules, including ligands and fluorescent dyes.[1][2][6]

o Materials Chemistry: There is potential for its use in the development of conductive polymers
and metal-organic frameworks (MOFs).[2]

Safety and Handling

Appropriate safety precautions must be taken when handling 2-Amino-3-bromophenol.
e Hazard Codes: T (Toxic)[1]

e GHS Signal Word: Warning[2]

» Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[2]

e Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

Always consult the Safety Data Sheet (SDS) before use and handle the compound in a well-
ventilated fume hood with appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-3-bromophenol chemical structure and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111245#2-amino-3-bromophenol-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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